Cas no 1261852-01-0 (Ethyl 2-cyano-6-methylphenylacetate)

• Product Name: Ethyl 2-cyano-6-methylphenylacetate
• CAS No: 1261852-01-0
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 4796401
• Update Time: 2025-09-28

Ethyl 2-cyano-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-methylphenylacetate

• Inchi： 1S/C12H13NO2/c1-3-15-12(14)7-11-9(2)5-4-6-10(11)8-13/h4-6H,3,7H2,1-2H3
• InChI Key： KEMVEIHSRACPRF-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1